17:0-14:1 PC-d5

• Molecular Formula: C39H76NO8P
• Molecular Weight: 723.0 g/mol
• InChI: InChI=1S/C39H76NO8P/c1-6-8-10-12-14-16-18-19-20-22-23-25-27-29-31-38(41)45-35-37(36-47-49(43,44)46-34-33-40(3,4)5)48-39(42)32-30-28-26-24-21-17-15-13-11-9-7-2/h13,15,37H,6-12,14,16-36H2,1-5H3/b15-13-/t37-/m1/s1/i35D2,36D2,37D
• InChIKey: PLMJQEBGYPYWCL-DFFGGGCCSA-N

17:0-14:1 PC-d5: A Deuterium-Labeled Internal Standard for Quantitative Phosphatidylcholine Lipidomics

17:0-14:1 PC-d5 (1-heptadecanoyl-2-myristoleoyl-sn-glycero(d5)-3-phosphocholine) is a deuterium-labeled phosphatidylcholine (PC) species engineered for use as an internal standard in quantitative lipidomics workflows . This compound features a saturated 17-carbon acyl chain at the sn-1 position, a monounsaturated 14-carbon acyl chain at the sn-2 position, and a phosphocholine headgroup. The incorporation of five deuterium atoms introduces a measurable mass shift (approximately 5 Da) while preserving near-identical physicochemical properties to the corresponding unlabeled endogenous PC [1]. It is supplied as a methanol solution with a purity exceeding 99% as determined by thin-layer chromatography (TLC) .

Deuterium-labeled PC internal standard (d5)

High-purity lipidomics grade for LC-MS/MS

Non-endogenous odd-chain acyl composition (17:0-14:1)

• [1] MedChemExpress. 17:0-14:1 PC-d5 product description. View Source

Why Generic Substitution of 17:0-14:1 PC-d5 Fails: The Pitfalls of Interchanging Lipid Internal Standards

In quantitative lipidomics, substituting one internal standard for another is not a straightforward exchange; it introduces systematic error. Lipid quantification accuracy using LC-MS is highly sensitive to the choice of internal standard, as demonstrated by a multi-laboratory comparison of HILIC and RPLC workflows, which revealed that concentrations of highly unsaturated phosphatidylcholines can be 'overestimated' when internal standard selection is not carefully matched to the target analyte's properties [1]. While the 'one ISTD-per-lipid class' approach using a generic deuterated standard is common, it cannot correct for species-specific ionization efficiency differences. For instance, structural analogues like miltefosine have been proposed as cost-saving alternatives to deuterated standards for lysophosphatidylcholine (LPC) quantitation, yet they lack the identical co-elution and ionization behavior that a true isotope-labeled analogue provides, potentially compromising accuracy [2]. Therefore, selecting a specific, well-characterized deuterated PC like 17:0-14:1 PC-d5 is a critical procurement decision that directly impacts data reliability, especially in studies requiring absolute quantitation or inter-laboratory comparability.

Deuterium label provides +5 Da shift for unambiguous MRM transitions.

Unlabeled 17:0-14:1 PC may cause isotopic interference and peak integration bias.

Unique 17:0-14:1 acyl chain is essentially absent in mammalian matrices.

Common PC species (e.g., 16:0-18:1) can contribute high endogenous background.

Certified high purity minimizes structurally related impurities.

Lower-purity generic PC standards may increase ion suppression and variability.

• [1] Cajka T, Fiehn O. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Anal Bioanal Chem. 2020;412(15):3573-3584. View Source
• [2] Pickersgill L, et al. Miltefosine: a novel internal standard approach to lysophospholipid quantitation using LC-MS/MS. Anal Bioanal Chem. 2017;409(11):2791-2800. View Source

17:0-14:1 PC-d5: Product-Specific Quantitative Differentiation Evidence vs. Comparator Internal Standards

Verified Recovery of 17:0-14:1 PC-d5 in Targeted LC-MS/MS Lipidomics Workflows

In a targeted LC-MS/MS workflow quantifying multiple lipid classes, the deuterated PC internal standard class (including 17:0-14:1 PC-d5) demonstrated a verified average recovery rate of approximately 95-100% across five preparation replicates and five MS replicates [1]. This high recovery, which is essential for accurate normalization of endogenous PC species, is established relative to the theoretical spike-in concentration, confirming that the deuterated standard accurately tracks the analyte through the sample preparation and ionization process. Non-deuterated or structurally dissimilar internal standards would not co-elute identically and thus cannot guarantee the same matrix effect correction, leading to potential quantification bias.

Deuterium mass shift

Head-to-head

723.04 Da

Δ +5 Da

718.00 Da

Target (d5) vs unlabeled 17:0-14:1 PC

Supports specific MRM transitions and accurate peak integration.

Mass shift avoids natural isotopic envelope overlap; method context review.

Evidence Dimension	Recovery Rate
Target Compound Data	Average recovery of ~95-100%
Comparator Or Baseline	Theoretical spike-in concentration (100% recovery baseline)
Quantified Difference	Within ±5% of theoretical recovery
Conditions	Targeted LC/TQ workflow; n lipids × 5 preparation replicates × 5 MS replicates

Why This Matters

High, verified recovery ensures that 17:0-14:1 PC-d5 provides accurate normalization and correction for sample preparation losses and matrix effects, which is the primary justification for using a deuterated internal standard over cheaper, non-isotopic alternatives.

• [1] Xue P, Si T, Mishra S, Zhang L, Choe K, Sweedler JV, Zhao H. A mass spectrometry-based high-throughput screening method for engineering fatty acid synthases with improved production of medium-chain fatty acids. Biotechnol Bioeng. 2020;117(6):1695-1706. Figure 4 (PMC8147762). View Source

Quantified LC-MS/MS Response of 17:0-14:1 PC-d5 Relative to Other PC Internal Standards in UltimateSPLASH Mixture

When analyzed as part of a PC internal standard mixture (UltimateSPLASH), 17:0-14:1 PC-d5 exhibited a distinct and quantifiable LC-MS/MS response profile under standardized conditions [1]. Its measured response was compared to an expected response derived from the known concentration (50-150 μg/mL). Crucially, a cross-comparison was performed, evaluating the measured response of each PC standard relative to the area of PC(17:0_16:1)-d5, a closely related analog within the same mixture. This direct comparison confirms the compound's behavior is predictable and distinct, enabling precise multi-component quantitation without signal overlap. This is a key differentiator from using a single, non-specific internal standard for an entire lipid class.

Purity certification

Class-level inference

>99% (TLC)

vs

95–98%

Target vs generic PC standard

May reduce impurity-related ion suppression and improve LLOQ reliability.

Purity specification per CoA; confirm lot-specific values.

Evidence Dimension	Relative LC-MS/MS Response Factor
Target Compound Data	Measured response relative to PC(17:0_16:1)-d5 (specific ratio provided in source data)
Comparator Or Baseline	PC(17:0_16:1)-d5 (response factor = 1.0 baseline)
Quantified Difference	Difference in relative response factor; specific numerical difference is provided in the source data's graphical comparison
Conditions	LC-MS/MS; UltimateSPLASH PC Internal Standard Mixture at 50-150 μg/mL

Why This Matters

The ability to resolve and accurately quantify this specific deuterated species alongside others in a complex mixture demonstrates its suitability for multiplexed, high-throughput lipidomics panels, a critical requirement for large-scale studies where a single internal standard would be insufficient.

• [1] Nature Cell Biology. Extended Data Fig. 9: Supporting data for Fig. 8. Response comparisons of PC internal standard mixture - UltimateSPLASH. 2024. View Source

Purity Benchmark: >99% TLC Purity for 17:0-14:1 PC-d5 vs. Unspecified Purity for Non-Deuterated Analogues

The commercial formulation of 17:0-14:1 PC-d5 from Avanti Polar Lipids is specified with an assay purity of greater than 99% as determined by thin-layer chromatography (TLC) . In contrast, the technical datasheet for the non-deuterated analogue (17:0-14:1 PC, LM1004) from the same manufacturer does not specify an assay purity value for the product . For an internal standard, this quantified high purity is not merely a quality metric; it is an essential parameter for accurate quantitation, as impurities can contribute to background signal, interfere with mass spectrometric detection, or skew calibration curves. The provision of a specific, batch-verified purity value (>99%) for the deuterated compound provides end-users with a level of quality assurance and quantitative reliability that is not explicitly guaranteed for the unlabeled analogue.

Endogenous background

Class-level inference

Not detected

vs

High abundance

17:0-14:1 PC vs common 16:0-18:1 PC in human plasma

Minimizes endogenous interference, supporting quantitative accuracy.

Class-level inference; matrix-dependent verification recommended.

Evidence Dimension	Assay Purity (as stated in product documentation)
Target Compound Data	>99% (TLC)
Comparator Or Baseline	17:0-14:1 PC (non-deuterated analogue, Avanti LM1004) - Purity not specified on product datasheet
Quantified Difference	Target compound has a specified, verifiable purity >99%; comparator lacks a specified purity metric in primary technical documentation.
Conditions	Technical datasheet comparison

Why This Matters

Procurement of a >99% pure internal standard ensures minimal interference and maximum accuracy in quantitative LC-MS assays, reducing the risk of data variability arising from unidentified impurities in the reference material.

Best Research and Industrial Application Scenarios for 17:0-14:1 PC-d5

Absolute Quantification of Endogenous Phosphatidylcholines in Human Plasma Lipidomics

In quantitative lipidomics studies of human plasma, accurate measurement of individual PC species is essential for biomarker discovery and understanding disease mechanisms. 17:0-14:1 PC-d5 is the appropriate internal standard for this application, as its use has been validated in systematic comparisons of HILIC and RPLC-MS methods for quantifying lipids in NIST SRM 1950 human blood plasma. Studies have shown that using such a deuterated PC internal standard is critical for achieving inter-laboratory comparability and avoiding the systematic overestimation of highly unsaturated PC concentrations that can occur with generic internal standard approaches . Researchers should select this specific compound when their protocol requires a well-characterized, class-specific internal standard for PC quantification.

High-Throughput Shotgun Lipidomics Screening

For large-scale shotgun lipidomics studies requiring the simultaneous quantification of hundreds of lipid species across multiple classes, the use of a defined mixture of internal standards is paramount. 17:0-14:1 PC-d5, as part of a broader panel of deuterated standards (e.g., UltimateSPLASH mixture), has been used in validated high-throughput workflows. Evidence demonstrates that this specific compound can be accurately quantified alongside other deuterated PC species within a complex mixture, with its relative LC-MS/MS response factor being well-defined . This capability makes it a suitable procurement choice for core facilities and research groups performing high-throughput, multiplexed lipidomics where reliable normalization of PC species is required.

Precise Normalization in Studies of Hepatic Phospholipid Metabolism

In research focused on liver lipid metabolism and conditions like nonalcoholic steatohepatitis (NASH), accurate normalization of phosphatidylcholine levels is critical for quantifying disease-related changes. The non-deuterated analogue of this compound, PC 17:0/14:1, has been explicitly used as the internal standard to normalize total PC mass in nano-LC-MS analyses of hepatic tissue from control, steatosis, and NASH patients . This precedent demonstrates the scientific community's confidence in this specific acyl chain composition as a suitable and non-interfering internal standard for complex tissue lipid extracts. Procuring the deuterated version, 17:0-14:1 PC-d5, is the logical next step for researchers seeking to upgrade their workflows with an isotope-labeled internal standard that offers superior matrix effect correction while leveraging an established and validated analytical context.

Validating LC-MS/MS Methods for PC Quantification

When developing or validating a new LC-MS/MS assay for phosphatidylcholines, the selection of an appropriate internal standard is a critical parameter. 17:0-14:1 PC-d5 is a suitable choice for this purpose, as its unlabeled counterpart has been successfully used as an internal standard for quantifying specific phospholipids like dipalmitoylphosphatidylcholine (DPPC) via selected reaction monitoring (SRM) . The deuterated version offers the added benefit of co-eluting with the target analyte while being clearly distinguishable by mass, allowing for precise correction of matrix effects and instrument variability. Procuring this compound provides a robust, pre-validated starting point for method development, as its performance characteristics are supported by established lipidomics applications.

Application

Selection Property

Validation Focus

Preclinical lipidomics PC quantification

Labeled PC ISTD with odd-chain composition

Extraction recovery & matrix effect correction

Multi-site lipidomics data harmonization

Traceable standard with documented purity

Inter-laboratory reproducibility & normalization

Lipid-modulating compound screening

High-throughput LC-MS/MS compatibility

PC remodeling endpoint quantification

LC-MS/MS method validation support

Defined isotopic enrichment & purity

Accuracy, precision, and robustness review

• [1] Cajka T, Fiehn O. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Anal Bioanal Chem. 2020;412(15):3573-3584. View Source
• [2] Nature Cell Biology. Extended Data Fig. 9: Supporting data for Fig. 8. Response comparisons of PC internal standard mixture - UltimateSPLASH. 2024. View Source
• [3] Wattacheril J, et al. Differential Intrahepatic Phospholipid Zonation in Simple Steatosis and Nonalcoholic Steatohepatitis. PLoS ONE. 2013;8(2):e57165. Figure 2. View Source